Cas no 70757-61-8 (2-4-(2-phenylpropan-2-yl)phenoxyacetic acid)

• Product Name: 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid
• CAS No: 70757-61-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD00423397
• CID: 975587
• PubChem ID: 727490
• Update Time: 2025-06-13

2-4-(2-phenylpropan-2-yl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-Phenylpropan-2-yl)phenoxy)acetic acid
• [4-(1-Methyl-1-phenylethyl)phenoxy]acetic acid
• AURORA 6872
• 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid
• DTXSID50991015
• Oprea1_329306
• E84189
• F3097-1475
• [4-(2-phenylpropan-2-yl)phenoxy]acetic acid
• 2-[4-(2-phenylpropan-2-yl)phenoxy]acetic Acid
• 70757-61-8
• MFCD00423397
• CS-0313912
• 2-(4-(2-phenylpropan-2-yl)phenoxy)aceticacid
• AKOS000125605
• VU0509040-1
• VS-05306
• STK208481
• 4-(2-phenylpropan-2-yl)phenoxyacetic acid
• BBL016387
• ALBB-000815

• MDL： MFCD00423397
• Inchi： 1S/C17H18O3/c1-17(2,13-6-4-3-5-7-13)14-8-10-15(11-9-14)20-12-16(18)19/h3-11H,12H2,1-2H3,(H,18,19)
• InChI Key： FHCJMUZSWRNFNA-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.47590

2-4-(2-phenylpropan-2-yl)phenoxyacetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid

Recent Advances in the Study of 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid (CAS: 70757-61-8): A Comprehensive Research Brief

The compound 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid (CAS: 70757-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid, emphasizing its efficient production through optimized chemical reactions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. These synthetic methodologies are crucial for ensuring the reproducibility and scalability of the compound, which is essential for further pharmacological evaluations.

In terms of biological activity, 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid has demonstrated notable anti-inflammatory and analgesic properties. Preclinical studies using animal models have shown that the compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel therapeutic agent for treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent investigations have explored the compound's mechanism of action at the molecular level. It has been observed that 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid interacts with specific cellular receptors and signaling pathways, modulating immune responses and reducing oxidative stress. These insights are pivotal for understanding its therapeutic effects and for guiding the development of derivatives with enhanced efficacy and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid. Current research is focused on addressing issues related to bioavailability, pharmacokinetics, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical trials, with the aim of bringing a new class of anti-inflammatory drugs to the market.

In conclusion, 2-4-(2-phenylpropan-2-yl)phenoxyacetic acid represents a promising candidate for the development of novel anti-inflammatory therapies. The latest research underscores its potential, while also highlighting the need for further studies to overcome existing challenges. This brief serves as a valuable resource for researchers and industry professionals seeking to stay updated on the advancements in this field.